Cas no 917750-38-0 (Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide)

• Product Name: Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide
• CAS No: 917750-38-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 3081302
• PubChem ID: 18523966
• Update Time: 2025-06-12

Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide
• AKOS000669546
• N-(5-aminopyridin-2-yl)cyclohexanecarboxamide
• WITWZJNZWRWQMN-UHFFFAOYSA-N
• 917750-38-0
• N-(5-amino-2-pyridinyl)cyclohexanecarboxamide
• SCHEMBL3056248

• MDL： MFCD08898619
• Inchi： 1S/C12H17N3O/c13-10-6-7-11(14-8-10)15-12(16)9-4-2-1-3-5-9/h6-9H,1-5,13H2,(H,14,15,16)
• InChI Key： WITWZJNZWRWQMN-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 219.137162174Da
• Monoisotopic Mass: 219.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Additional information on Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide

Introduction to Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide and Its Significance in Modern Chemical Research

Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide, a compound with the CAS number 917750-38-0, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. The synergistic combination of cyclohexanecarboxylic acid and the 5-amino-pyridin-2-yl moiety not only imparts unique chemical properties but also opens up avenues for exploring novel pharmacological targets.

The molecular framework of Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide is a testament to the ingenuity of synthetic chemists. The presence of a cyclohexane ring linked to a carboxylic acid group provides a stable backbone, while the 5-amino-pyridin-2-yl substituent introduces a polar, nitrogen-rich region that can interact with biological targets. This structural design makes the compound an attractive candidate for further investigation in medicinal chemistry.

In the realm of pharmaceutical research, the significance of this compound cannot be overstated. The 5-amino-pyridine scaffold is particularly noteworthy, as it is a well-documented pharmacophore in many bioactive molecules. Compounds featuring this moiety have been explored for their potential in treating a variety of diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of the cyclohexanecarboxylic acid moiety into this structure enhances its solubility and bioavailability, making it more suitable for therapeutic applications.

Recent studies have highlighted the promising role of Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide in modulating biological pathways. Research has indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in various pathological conditions. For instance, preliminary findings suggest that it may interfere with the activity of kinases and other enzymes involved in cell signaling pathways. These interactions could potentially lead to the development of novel therapeutic strategies for conditions such as inflammation and autoimmune diseases.

The synthesis of Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide presents an interesting challenge due to its complex structure. However, advancements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as multi-step organic synthesis, catalytic transformations, and modern purification methods have been instrumental in achieving these milestones. The ability to synthesize this compound efficiently is crucial for conducting further biological evaluations and exploring its therapeutic potential.

The pharmacological profile of Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide is still being elucidated, but early studies have provided valuable insights into its mechanism of action. The compound's ability to interact with biological targets suggests that it may have multiple modes of action. This polypharmacological activity could be advantageous in developing treatments for complex diseases that involve multiple pathological pathways. Additionally, the compound's structural features may contribute to its selectivity, minimizing off-target effects and enhancing therapeutic efficacy.

In conclusion, Cyclohexanecarboxylic acid (5-amino-pyridin-2-yl)-amide represents a significant advancement in the field of chemical research and pharmaceutical development. Its unique molecular structure and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it holds great potential for contributing to the development of novel therapeutics that address unmet medical needs.